Cas no 2228747-54-2 (2,2-dimethyl-1-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine)

2,2-Dimethyl-1-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine is a fluorinated cyclopropylamine derivative characterized by its unique structural features, including a tetrafluorophenyl group and a sterically hindered cyclopropane ring. This compound exhibits notable stability due to the electron-withdrawing effects of the fluorine substituents, which enhance its resistance to oxidative and hydrolytic degradation. The rigid cyclopropane framework contributes to its conformational constraint, making it a valuable intermediate in medicinal chemistry and agrochemical applications. Its structural attributes suggest potential utility in the synthesis of bioactive molecules, particularly where fluorine incorporation is desired for improved pharmacokinetic properties. The compound's well-defined stereochemistry further supports its use in enantioselective synthesis.

2,2-dimethyl-1-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine structure

2228747-54-2 structure

Product Name:2,2-dimethyl-1-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine

CAS No:2228747-54-2

MF:C₁₁H₁₁F₄N

MW:233.205356836319

CID:6597815

PubChem ID:165676756

Update Time:2025-05-21

2,2-dimethyl-1-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2,2-dimethyl-1-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine
- EN300-1819917
- 2228747-54-2
- Inchi： 1S/C11H11F4N/c1-10(2)4-11(10,16)7-8(14)5(12)3-6(13)9(7)15/h3H,4,16H2,1-2H3
- InChI Key： XUIXOXXQJSZYSM-UHFFFAOYSA-N
- SMILES： FC1C(=CC(=C(C=1C1(CC1(C)C)N)F)F)F

Computed Properties

Exact Mass: 233.08276200g/mol
Monoisotopic Mass: 233.08276200g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 282
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 26Å²

2,2-dimethyl-1-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1819917-0.05g	2,2-dimethyl-1-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine	2228747-54-2	0.05g	$1188.0	2023-09-19
Enamine	EN300-1819917-0.1g	2,2-dimethyl-1-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine	2228747-54-2	0.1g	$1244.0	2023-09-19
Enamine	EN300-1819917-0.25g	2,2-dimethyl-1-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine	2228747-54-2	0.25g	$1300.0	2023-09-19
Enamine	EN300-1819917-0.5g	2,2-dimethyl-1-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine	2228747-54-2	0.5g	$1357.0	2023-09-19
Enamine	EN300-1819917-1.0g	2,2-dimethyl-1-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine	2228747-54-2	1g	$1414.0	2023-06-01
Enamine	EN300-1819917-2.5g	2,2-dimethyl-1-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine	2228747-54-2	2.5g	$2771.0	2023-09-19
Enamine	EN300-1819917-5.0g	2,2-dimethyl-1-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine	2228747-54-2	5g	$4102.0	2023-06-01
Enamine	EN300-1819917-10.0g	2,2-dimethyl-1-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine	2228747-54-2	10g	$6082.0	2023-06-01
Enamine	EN300-1819917-1g	2,2-dimethyl-1-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine	2228747-54-2	1g	$1414.0	2023-09-19
Enamine	EN300-1819917-5g	2,2-dimethyl-1-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine	2228747-54-2	5g	$4102.0	2023-09-19

2,2-dimethyl-1-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine Related Literature

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Additional information on 2,2-dimethyl-1-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine

Recent Advances in the Study of 2,2-dimethyl-1-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine (CAS: 2228747-54-2)

The compound 2,2-dimethyl-1-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine (CAS: 2228747-54-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclopropylamine derivative, characterized by its tetrafluorophenyl moiety, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological activities, and potential as a building block for novel drug candidates.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers elucidated the synthetic pathway for 2,2-dimethyl-1-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine, highlighting its high yield and scalability. The study also explored its mechanism of action, revealing its ability to modulate specific neurotransmitter systems, which could have implications for treating neurological disorders such as depression and anxiety. The compound's fluorinated structure enhances its metabolic stability and bioavailability, making it an attractive scaffold for further drug development.

Another recent investigation, detailed in Bioorganic & Medicinal Chemistry Letters, examined the compound's potential as an inhibitor of certain enzymes involved in inflammatory pathways. The results demonstrated significant inhibitory activity, suggesting its utility in developing anti-inflammatory agents. Furthermore, molecular docking studies provided insights into the compound's binding interactions with target proteins, paving the way for structure-activity relationship (SAR) optimization.

In addition to its therapeutic potential, 2,2-dimethyl-1-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine has been studied for its role in agrochemical applications. A recent report in Pest Management Science highlighted its efficacy as a precursor for novel pesticides, owing to its stability and low environmental persistence. This dual applicability in pharmaceuticals and agrochemicals underscores the compound's versatility and broad industrial relevance.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing research aims to address these issues through advanced formulation strategies and targeted delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2,2-dimethyl-1-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine (CAS: 2228747-54-2) represents a multifaceted compound with significant potential in both medicinal and agrochemical fields. Continued research into its mechanisms and applications will likely yield innovative solutions for pressing health and environmental challenges.